N-benzyl-3,4-dimethyl-5-nitrobenzenesulfonamide

• IUPAC Name: N-benzyl-3,4-dimethyl-5-nitrobenzenesulfonamide
• InChI: InChI=1S/C15H16N2O4S/c1-11-8-14(9-15(12(11)2)17(18)19)22(20,21)16-10-13-6-4-3-5-7-13/h3-9,16H,10H2,1-2H3
• InChI Key: PMWVCYUZMQPJTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1C)[N+](=O)[O-])S(=O)(=O)NCC2=CC=CC=C2
• Molecular Formula: C15H16N2O4S
• Molecular Weight: 320.4 g/mol
• CAS No.: 873579-62-5

Description

“N-benzyl-3,4-dimethyl-5-nitrobenzenesulfonamide” is likely a sulfonamide derivative. Sulfonamides are a group of compounds containing the sulfonamide functional group (-SO2NH2). They are widely used in medicine for their antibacterial properties.

Scientific Research Applications

Synthesis and Characterization

• A study detailed the synthesis, characterization, and computational study of a newly synthesized sulfonamide molecule, derived from 2,5-dimethyl-4-nitroaniline, highlighting its structure and interactions within the crystal state. The paper also delves into the electronic properties and molecular dynamics simulations related to protein interactions, providing a foundation for understanding the molecular behavior of similar compounds (Murthy et al., 2018).

Chemical Transformations

• Research on the cathodic cleavage of nitrobenzenesulfonyl groups from aliphatic amines in N, N-dimethylformamide offers insights into electrochemical processes that might be leveraged for synthetic applications of related sulfonamide compounds (Zanoni & Stradiotto, 1991).

Bacterial Biofilm Inhibition

• A study on new N-Alkyl/aralkyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-nitrobenzenesulfonamides highlighted their synthesis and their inhibitory action against bacterial biofilms, along with mild cytotoxicity, suggesting potential biomedical applications (Abbasi et al., 2020).

Solid-Phase Synthesis Applications

• A review summarized the use of polymer-supported benzenesulfonamides, prepared from immobilized primary amines and nitrobenzenesulfonyl chloride, as key intermediates in chemical transformations, highlighting the versatility of these compounds in synthesizing diverse scaffolds (Fülöpová & Soural, 2015).

Advanced Intermediates for Synthesis

• Another study explored the base-mediated intramolecular sp(3) C-arylation of N-benzyl-2-nitrobenzenesulfonamides to yield benzhydrylamines, which are advanced intermediates towards nitrogenous heterocycles, demonstrating the compound's utility in complex organic synthesis (Kisseljova et al., 2014).

Mechanism of Action

If this compound has biological activity, it could potentially act as an inhibitor of bacterial enzymes, similar to other sulfonamides. Sulfonamides are known to inhibit the enzyme dihydropteroate synthase, which is involved in the synthesis of folic acid in bacteria.